Cas no 1796992-49-8 (N-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylmethyl}acetamide)

• Product Name: N-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylmethyl}acetamide
• CAS No: 1796992-49-8
• MF: C₁₃H₂₀N₄O
• MW: 248.324102401733
• CID: 6364860
• PubChem ID: 71807415
• Update Time: 2025-05-20

N-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylmethyl}acetamide
• N-{[4-METHYL-6-(PIPERIDIN-1-YL)PYRIMIDIN-2-YL]METHYL}ACETAMIDE
• N-[(4-methyl-6-piperidin-1-ylpyrimidin-2-yl)methyl]acetamide
• F6438-0687
• N-((4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)methyl)acetamide
• 1796992-49-8
• AKOS024560824

• Inchi： 1S/C13H20N4O/c1-10-8-13(17-6-4-3-5-7-17)16-12(15-10)9-14-11(2)18/h8H,3-7,9H2,1-2H3,(H,14,18)
• InChI Key： MFIOTAULKCAOGG-UHFFFAOYSA-N
• SMILES： O=C(C)NCC1=NC(C)=CC(=N1)N1CCCCC1

Computed Properties

• Exact Mass: 248.16371127g/mol
• Monoisotopic Mass: 248.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.1Ų

Additional information on N-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylmethyl}acetamide

N-{4-Methyl-6-(Piperidin-1-yl)Pyrimidin-2-ylmethyl}Acetamide: A Comprehensive Overview

The compound with CAS No. 1796992-49-8, known as N-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylmethyl}acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a pyrimidine ring system substituted with a methyl group at position 4, a piperidine group at position 6, and an acetamide moiety attached via a methylene bridge at position 2. These structural features contribute to its unique physicochemical properties and biological functions.

Recent advancements in computational chemistry have enabled researchers to better understand the molecular interactions of N-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylmethyl}acetamide. Studies have shown that the piperidine group plays a crucial role in enhancing the molecule's lipophilicity, which is essential for its ability to cross cellular membranes and interact with intracellular targets. Additionally, the acetamide moiety contributes to hydrogen bonding capabilities, further stabilizing interactions with biomolecular targets such as enzymes and receptors.

One of the most promising applications of this compound lies in its potential as a modulator of kinase activity. Kinases are enzymes that play pivotal roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer, inflammation, and neurodegenerative disorders. Preclinical studies have demonstrated that N-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylmethyl}acetamide exhibits selective inhibitory activity against specific kinases, making it a valuable lead compound for drug development.

Moreover, the methyl substitution at position 4 of the pyrimidine ring has been shown to influence the compound's selectivity profile. This substitution not only enhances metabolic stability but also reduces off-target effects, which are critical considerations in drug design. Advanced techniques such as X-ray crystallography and molecular docking have provided insights into how this methyl group contributes to the overall conformational flexibility and binding affinity of the molecule.

The synthesis of N-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylmethyl}acetamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrimidine ring system through nucleophilic aromatic substitution reactions, followed by functionalization with the piperidine and acetamide groups. The development of efficient synthetic routes has been a focus of recent research efforts, aiming to improve yield and scalability for potential large-scale production.

In terms of therapeutic applications, this compound has shown particular promise in oncology research. Studies have demonstrated its ability to inhibit tumor growth in preclinical models by targeting key signaling pathways involved in cancer cell proliferation and survival. Furthermore, its ability to modulate immune response pathways suggests potential applications in immunotherapy. These findings underscore the importance of continued research into N-{4-methyl-6-(piperidin-1-y